Cas no 1018586-11-2 (1-(2-Aminopropoxy)-3-bromobenzene)

• Product Name: 1-(2-Aminopropoxy)-3-bromobenzene
• CAS No: 1018586-11-2
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 4567617
• Update Time: 2025-05-20

1-(2-Aminopropoxy)-3-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminopropoxy)-3-bromobenzene
• 2-Propanamine, 1-(3-bromophenoxy)-

• Inchi： 1S/C9H12BrNO/c1-7(11)6-12-9-4-2-3-8(10)5-9/h2-5,7H,6,11H2,1H3
• InChI Key： COQLDVMMMYXNGM-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC(Br)=C1)C(N)C

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.1g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-Aminopropoxy)-3-bromobenzene

Comprehensive Overview of 1-(2-Aminopropoxy)-3-bromobenzene (CAS 1018586-11-2): Properties, Applications, and Industry Insights

1-(2-Aminopropoxy)-3-bromobenzene (CAS 1018586-11-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated aromatic amine derivative combines a propoxy linker with an amino functional group, making it valuable for intermediate synthesis in drug discovery. The compound's molecular formula C₉H₁₂BrNO and molecular weight of 230.11 g/mol position it as a versatile building block for cross-coupling reactions, particularly in Suzuki-Miyaura couplings.

Recent studies highlight the growing demand for halogenated aromatic intermediates like 1-(2-Aminopropoxy)-3-bromobenzene in developing targeted therapies. Its electron-withdrawing bromo group enhances reactivity in palladium-catalyzed reactions, while the aminopropoxy side chain improves solubility—a critical factor addressed in 2024 drug formulation trends. Researchers are exploring its potential in creating kinase inhibitors and GPCR modulators, aligning with current interests in personalized medicine and cancer therapeutics.

The compound's physicochemical properties warrant discussion: it typically appears as a light yellow crystalline solid with moderate polarity (logP ~2.3) and melting point range of 85-89°C. These characteristics make it suitable for high-throughput screening applications. Analytical methods for 1-(2-Aminopropoxy)-3-bromobenzene characterization include HPLC-UV (retention time ~6.2 min in C18 columns) and LC-MS (m/z 230/232 [M+H]⁺). Such data is crucial for quality control in GMP-compliant synthesis—a top priority for contract manufacturing organizations (CMOs) in 2024.

From a synthetic chemistry perspective, this compound exemplifies the convergence of medicinal chemistry and process optimization. The 3-bromo substitution pattern allows regioselective functionalization, while the terminal amine enables amide bond formation or reductive amination. These features address the pharmaceutical industry's need for scalable intermediates, as evidenced by its inclusion in recent patent applications for neurodegenerative disease treatments.

Environmental and handling considerations for CAS 1018586-11-2 follow standard laboratory safety protocols. While not classified as hazardous under current REACH regulations, proper PPE including nitrile gloves and safety goggles is recommended during handling. Storage under inert atmosphere at 2-8°C ensures stability, reflecting best practices for amine-containing compounds in modern research facilities.

Market analysis reveals increasing procurement of 1-(2-Aminopropoxy)-3-bromobenzene by biotech startups and academic institutions, particularly for fragment-based drug design projects. The compound's cost-effectiveness compared to similar boronic ester derivatives makes it attractive for budget-conscious research—a significant factor in 2024 R&D funding landscapes. Suppliers are responding by offering custom synthesis services with >98% purity guarantees.

Future applications may exploit the compound's potential in PROTAC technology and bioconjugation chemistry. The primary amine serves as an ideal handle for click chemistry modifications, while the aryl bromide moiety facilitates late-stage diversification—key strategies in next-generation drug discovery. These attributes position CAS 1018586-11-2 as a molecule to watch in 2025 pharmaceutical pipelines.